Cas no 27143-10-8 (Acetic acid,2-[2-(4-bromophenyl)hydrazinylidene]-2-chloro-, ethyl ester)
27143-10-8 structure
Product Name:Acetic acid,2-[2-(4-bromophenyl)hydrazinylidene]-2-chloro-, ethyl ester
CAS No:27143-10-8
MF:C10H10BrClN2O2
MW:305.555600643158
CID:239483
PubChem ID:5706650
Update Time:2025-09-18
Acetic acid,2-[2-(4-bromophenyl)hydrazinylidene]-2-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[2-(4-bromophenyl)hydrazinylidene]-2-chloro-, ethyl ester
- ETHYL 2-CHLORO-2-[2-(4-BROMOPHENYL)HYDRAZONO]-
- Ethyl 2-chloro-2-[2-(4-bromophenyl)hydrazono]-acetate
- ethoxycarbonylformyl chloride p-bromophenylhydrazone
- N-p-bromophenyl-C-ethoxycarbonylformohydrazidoyl chloride
- N-p-bromophenyl-C-ethoxycarbonylnitrilimine
- 27143-10-8
- BP-12184
- A818930
- CCOC(=O)C(\\Cl)=N\\NC1=CC=C(Br)C=C1
- ethyl (2Z)-2-[(4-bromophenyl)hydrazinylidene]-2-chloroacetate
- ethyl 2-chloro-2-[2-(4-bromophenyl)hydrazono]acetate
- 2-chloro-2-(4'-bromophenylhydrazono)acetic acid ethyl ester
- ethyl (2E)-2-[(4-bromophenyl)hydrazono]-2-chloro-acetate;Ethyl 2-(2-(4-bromophenyl)hydrazono)-2-chloroacetate
- Ethyl 2-(2-(4-bromophenyl)hydrazono)-2-chloroacetate
- (E)-ethyl 2-(2-(4-bromophenyl)hydrazono)-2-chloroacetate
-
- MDL: MFCD00477267
- Inchi: 1S/C10H10BrClN2O2/c1-2-16-10(15)9(12)14-13-8-5-3-7(11)4-6-8/h3-6,13H,2H2,1H3/b14-9-
- InChI Key: CEERDXLTOMBNPH-ZROIWOOFSA-N
- SMILES: BrC1C=CC(=CC=1)N/N=C(/C(=O)OCC)\Cl
Computed Properties
- Exact Mass: 303.96100
- Monoisotopic Mass: 303.96142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- PSA: 50.69000
- LogP: 3.04940
Acetic acid,2-[2-(4-bromophenyl)hydrazinylidene]-2-chloro-, ethyl ester Security Information
- Storage Condition:(BD128237)
Acetic acid,2-[2-(4-bromophenyl)hydrazinylidene]-2-chloro-, ethyl ester Customs Data
- HS CODE:2928000090
- Customs Data:
China Customs Code:
2928000090Overview:
2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Acetic acid,2-[2-(4-bromophenyl)hydrazinylidene]-2-chloro-, ethyl ester Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024058-250mg |
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2-Chloro-2-(4'-Bromophenylhydrazono)acetic acid ethyl ester |
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Ethyl 2-chloro-2-[2-(4-bromophenyl)hydrazono]-acetate |
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$215.00 | 2024-04-20 | ||
| abcr | AB295744-1g |
Ethyl 2-[2-(4-bromophenyl)hydrazono]-2-chloroacetate, 95%; . |
27143-10-8 | 95% | 1g |
€467.00 | 2024-04-17 | |
| abcr | AB295744-5g |
Ethyl 2-[2-(4-bromophenyl)hydrazono]-2-chloroacetate, 95%; . |
27143-10-8 | 95% | 5g |
€722.60 | 2024-04-17 | |
| abcr | AB295744-10g |
Ethyl 2-[2-(4-bromophenyl)hydrazono]-2-chloroacetate, 95%; . |
27143-10-8 | 95% | 10g |
€935.60 | 2024-04-17 | |
| abcr | AB295744-25g |
Ethyl 2-[2-(4-bromophenyl)hydrazono]-2-chloroacetate, 95%; . |
27143-10-8 | 95% | 25g |
€1361.60 | 2024-04-17 | |
| Ambeed | A617986-1g |
Ethyl 2-(2-(4-bromophenyl)hydrazono)-2-chloroacetate |
27143-10-8 | 97% | 1g |
$636.0 | 2025-03-05 |
Acetic acid,2-[2-(4-bromophenyl)hydrazinylidene]-2-chloro-, ethyl ester Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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